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Abstract

Tributylphosphine (PBus) is a versatile organophosphorus compound widely employed in
organic synthesis and catalysis. Its unique combination of strong nucleophilicity, reducing
capabilities, and efficacy as a ligand for transition metals makes it an invaluable reagent in
academic and industrial research. This technical guide provides a comprehensive overview of
the physical and chemical properties of tributylphosphine, supported by structured data,
detailed experimental protocols, and visualizations of key reaction pathways.

Physical Properties

Tributylphosphine is a colorless to yellowish, oily liquid characterized by a strong, garlic-like,
or nauseating odor.[1][2] Due to its sensitivity to atmospheric oxygen, it is typically handled
using air-free techniques.[1] Key physical properties are summarized in the table below for
easy reference.
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Property Value References

Molecular Formula C12H27P [3]

Molar Mass 202.32 g/mol [1]
Colorless to yellowish oily

Appearance o [11[2]
liquid

Odor Strong, garlic-like, nauseating [1112]

Density 0.81-0.82 g/mLat 25 °C [1]14]

Melting Point -60 to -65 °C [5]

N _ 240 °C at 760 mmHg; 150 °C

Boiling Point [31[5]
at 50 mmHg

Flash Point -17 °C [6]

Autoignition Temperature 200 °C [6]

- Insoluble in water; Soluble in
Solubility _ [21[3]
most organic solvents.

Vapor Density 9 (vs air) [4]

Refractive Index (nzo/D) 1.462 [4]

Chemical Properties and Reactivity

Tributylphosphine's chemical behavior is dominated by the lone pair of electrons on the
phosphorus atom, which imparts both nucleophilic and basic characteristics. It is a potent
reducing agent and a highly effective ligand in transition metal catalysis.

Oxidation

Tributylphosphine reacts rapidly with atmospheric oxygen and other oxidizing agents to form

tributylphosphine oxide.[1] This reaction is exothermic and can be vigorous, contributing to its
pyrophoric nature.[3][6] For this reason, it must be handled under an inert atmosphere such as
nitrogen or argon.[1]
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Reaction with Oxygen: 2 P(CaHo)3 + O2 — 2 O=P(C4Ho)s

Role as a Reducing Agent

Tributylphosphine is a versatile reducing agent in organic synthesis.[7]

It is widely used for the cleavage of disulfide bonds in proteins and other organic molecules.[8]
The reaction is efficient and proceeds under mild conditions.

General Reaction: R-S-S-R' + PBus + H20 - R-SH + R'-SH + O=PBus

Click to download full resolution via product page

Tributylphosphine is an effective phosphine reagent in the Staudinger reaction, which
reduces azides to amines.[9][10] The reaction proceeds via the formation of an
iminophosphorane intermediate, which is then hydrolyzed to the corresponding amine and
tributylphosphine oxide.[10]

General Reaction: R-N3 + PBuz —» R-N=PBus + N2 R-N=PBus + H20 —» R-NH2 + O=PBus

Click to download full resolution via product page

Nucleophilicity
As a strong nucleophile, tributylphosphine participates in a variety of organic transformations.

[31[7]
It can catalyze the Michael addition of various nucleophiles to electron-deficient alkenes.[11]

Tributylphosphine can be used in the Mitsunobu reaction for the conversion of alcohols to
esters, ethers, and other functional groups with inversion of stereochemistry.[12][13]
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Ligand in Catalysis

Tributylphosphine serves as an important ligand for transition metal catalysts, particularly in

industrial processes like hydroformylation.[1][14] Its steric and electronic properties can

influence the activity and selectivity of the catalytic system.[11]

Experimental Protocols
Handling and Safety Precautions

Tributylphosphine is a hazardous substance and must be handled with appropriate safety

measures.

Inert Atmosphere: Due to its reactivity with air, all manipulations should be carried out under
an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[6]

Ventilation: Work in a well-ventilated fume hood to avoid inhalation of its strong-smelling and
toxic vapors.[6]

Fire Safety: It is highly flammable; keep away from ignition sources.[6] Use a dry chemical,
carbon dioxide, or foam fire extinguisher.[15]

Spills: Absorb spills with an inert material (e.g., vermiculite, sand) and dispose of it as
hazardous waste.[16]

General Protocol for the Reduction of Disulfides

This protocol provides a general method for the reduction of a disulfide bond using

tributylphosphine.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the
disulfide-containing compound in a suitable solvent (e.g., a mixture of water and an organic
solvent like isopropanol to aid solubility).

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes.
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Addition of Tributylphosphine: Add tributylphosphine (typically 1.1 to 1.5 equivalents per
disulfide bond) to the solution via a syringe.

Reaction: Stir the reaction mixture at room temperature. The reaction progress can be
monitored by techniques such as TLC or LC-MS. Reactions are often complete within 1-2
hours.

Workup: Upon completion, the reaction mixture can be worked up by extraction. The
tributylphosphine oxide byproduct is often soluble in the organic phase and can be
removed through subsequent purification steps like column chromatography.

General Protocol for the Staudinger Reaction

This protocol outlines the general procedure for the reduction of an azide to an amine.

Reaction Setup: Dissolve the azide in a suitable anhydrous solvent (e.g., THF, diethyl ether)
in a flame-dried, round-bottom flask under an inert atmosphere.

Addition of Tributylphosphine: Add tributylphosphine (1.0 to 1.2 equivalents) dropwise to
the stirred solution at room temperature.

Formation of Iminophosphorane: Stir the reaction mixture at room temperature. The
formation of the iminophosphorane is usually accompanied by the evolution of nitrogen gas.
The reaction can be monitored by TLC or IR spectroscopy (disappearance of the azide
peak).

Hydrolysis: Once the formation of the iminophosphorane is complete, add water to the
reaction mixture and continue stirring until the hydrolysis is complete (as monitored by TLC
or LC-MS).

Workup and Purification: The reaction mixture is typically concentrated, and the resulting
residue is purified by column chromatography to separate the amine product from the
tributylphosphine oxide byproduct.
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Conclusion

Tributylphosphine is a powerful and versatile reagent in the arsenal of synthetic chemists. Its
distinct physical and chemical properties, particularly its strong reducing and nucleophilic
nature, enable a wide range of chemical transformations. A thorough understanding of its
properties and adherence to strict safety and handling protocols are paramount for its effective
and safe utilization in the laboratory. This guide provides a foundational understanding for
researchers, scientists, and drug development professionals to leverage the full potential of
tributylphosphine in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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